6-({3-[4-(4-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}carbonyl)-3-pyridinol

• IUPAC Name: (5-hydroxypyridin-2-yl)-[3-[4-(4-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C22H28N4O3/c1-29-20-7-4-17(5-8-20)24-11-13-25(14-12-24)18-3-2-10-26(16-18)22(28)21-9-6-19(27)15-23-21/h4-9,15,18,27H,2-3,10-14,16H2,1H3
• InChI Key: FNEKYJOLEOHLOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C3CCCN(C3)C(=O)C4=NC=C(C=C4)O
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol

Description

The compound is a complex organic molecule with several functional groups including a pyridinol group, a carbonyl group, a piperazinyl group, and a methoxyphenyl group. These groups could potentially confer a range of chemical properties to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the methoxyphenyl group could be introduced through a Friedel-Crafts alkylation. The piperazinyl group could be introduced through a reaction with a suitable amine.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the central carbon skeleton. The presence of the piperazinyl and piperidinyl groups suggests that the compound may have a cyclic structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the carbonyl group is typically reactive and could undergo reactions such as nucleophilic addition or reduction. The pyridinol group could potentially undergo oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar pyridinol and carbonyl groups could confer solubility in polar solvents.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it were a pharmaceutical compound, its mechanism of action could involve interaction with biological receptors or enzymes.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific properties. For example, if the compound is a strong oxidizing agent, it could pose a fire risk.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its reactivity, and evaluation of its potential uses in fields such as pharmaceuticals or materials science.